Dodecaaluminium strontium nonadecaoxide

• CAS No.: 12254-24-9
• Molecular Formula: Al12O19Sr
• Molecular Weight: 715.379
• IUPAC Name: dodecaaluminum;strontium;oxygen(2-)
• InChI: InChI=1S/12Al.19O.Sr/q12*+3;19*-2;+2
• InChI Key: PLTZSNZQODUULH-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Sr+2]

Description

Dodecaaluminium strontium nonadecaoxide (SrAl₁₂O₁₉) is a complex oxide comprising strontium (Sr), aluminium (Al), and oxygen (O). Like SrFe₁₂O₁₉, SrAl₁₂O₁₉ likely crystallizes in a hexagonal magnetoplumbite structure, where Sr²⁺ occupies large interstitial sites, and Al³⁺ ions fill octahedral and tetrahedral coordination sites . The substitution of iron (Fe) with aluminium (Al) would significantly alter magnetic and thermal properties, as Al³⁺ is non-magnetic and smaller in ionic radius (0.535 Å vs. Fe³⁺: 0.645 Å). This substitution may enhance thermal stability and corrosion resistance but reduce magnetic coercivity .

Comparison with Similar Compounds

Key Differences :

• Magnetism : SrFe₁₂O₁₉ is a hard ferrite with high coercivity due to Fe³⁺ spins. In SrAl₁₂O₁₉, the absence of Fe³⁺ eliminates magnetic ordering, making it diamagnetic .
• Thermal Behavior : Al-O bonds (bond energy ~511 kJ/mol) are stronger than Fe-O (~409 kJ/mol), suggesting superior thermal stability in SrAl₁₂O₁₉ .

Barium Dodecairon Nonadecaoxide (BaFe₁₂O₁₉)

Property	BaFe₁₂O₁₉	SrAl₁₂O₁₉
Ionic Radius (A-site)	Ba²⁺: 1.35 Å	Sr²⁺: 1.18 Å
Crystal Distortion	Larger A-site induces strain	Smaller A-site reduces strain
Magnetic Saturation	72 emu/g	Negligible (Al³⁺ non-magnetic)

Structural Impact : The smaller Sr²⁺ in SrAl₁₂O₁₉ compared to Ba²⁺ in BaFe₁₂O₁₉ may lead to a more compact lattice, affecting oxygen ion mobility and phase transitions .

Aluminium-Rich Oxides (e.g., Al₂O₃)

While Al₂O₃ (alumina) is a simple oxide, its comparison highlights the role of Al³⁺ in SrAl₁₂O₁₉:

• Hardness : Al₂O₃ has a Mohs hardness of 9; SrAl₁₂O₁₉ may exhibit similar hardness due to Al-O bonding .
• Chemical Inertness : Both compounds are expected to resist acid/base corrosion, but SrAl₁₂O₁₉’s mixed cation structure may reduce reactivity compared to pure Al₂O₃ .

Potential Industrial Uses

• Refractory Coatings : High thermal stability makes it suitable for aerospace thermal barriers.
• Dielectric Materials : Low electrical conductivity could be exploited in capacitors or insulators .
• Catalyst Supports : High surface area variants may anchor catalytic active sites.